Cas no 1221792-08-0 (6-methanesulfonylpyridine-3-carbaldehyde)

6-methanesulfonylpyridine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-(Methylsulfonyl)nicotinaldehyde
- 6-(Methylsulfonyl)nicotildehyde
- 6-(methylsulphonyl)nicotinaldehyde
- AG-L-57853
- ANW-56692
- CTK7H9625
- methylsulfonylnicotinaldehyde
- MolPort-009-195-831
- SBB090275
- 6-methylsulfonylpyridine-3-carbaldehyde
- 6-methanesulfonylpyridine-3-carbaldehyde
- 6-(Methanesulfonyl)pyridine-3-carbaldehyde
- WYB79208
- AKOS005072313
- SCHEMBL7999568
- CE-0750
- O11510
- MFCD16140366
- DTXSID90617080
- CS-0442788
- 1221792-08-0
- DB-350193
-
- MDL: MFCD16140366
- Inchi: InChI=1S/C7H7NO3S/c1-12(10,11)7-3-2-6(5-9)4-8-7/h2-5H,1H3
- InChI Key: CFNNBWFFIJXFND-UHFFFAOYSA-N
- SMILES: CS(=O)(=O)C1=NC=C(C=C1)C=O
Computed Properties
- Exact Mass: 185.01466426g/mol
- Monoisotopic Mass: 185.01466426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.5Ų
- XLogP3: -0.1
6-methanesulfonylpyridine-3-carbaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ1026-500MG |
6-methanesulfonylpyridine-3-carbaldehyde |
1221792-08-0 | 95% | 500MG |
¥ 2,811.00 | 2023-03-31 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ1026-5G |
6-methanesulfonylpyridine-3-carbaldehyde |
1221792-08-0 | 95% | 5g |
¥ 12,632.00 | 2023-03-31 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1513455-250mg |
6-(Methylsulfonyl)nicotinaldehyde |
1221792-08-0 | 98% | 250mg |
¥3032.00 | 2024-08-09 | |
abcr | AB269462-500mg |
6-(Methylsulfonyl)nicotinaldehyde, 95%; . |
1221792-08-0 | 95% | 500mg |
€315.00 | 2024-04-20 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 054907-500mg |
6-(Methylsulfonyl)nicotinaldehyde |
1221792-08-0 | >95% | 500mg |
4892.0CNY | 2021-07-13 | |
TRC | M354055-5mg |
6-(Methylsulfonyl)nicotinaldehyde |
1221792-08-0 | 5mg |
$ 50.00 | 2022-06-03 | ||
TRC | M354055-10mg |
6-(Methylsulfonyl)nicotinaldehyde |
1221792-08-0 | 10mg |
$ 65.00 | 2022-06-03 | ||
Chemenu | CM176952-10g |
6-(Methylsulfonyl)nicotinaldehyde |
1221792-08-0 | 95% | 10g |
$2338 | 2021-08-05 | |
Alichem | A029206637-25g |
6-(Methylsulfonyl)nicotinaldehyde |
1221792-08-0 | 95% | 25g |
$5492.99 | 2023-09-03 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ1026-250MG |
6-methanesulfonylpyridine-3-carbaldehyde |
1221792-08-0 | 95% | 250MG |
¥ 1,689.00 | 2023-03-31 |
6-methanesulfonylpyridine-3-carbaldehyde Related Literature
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Elnaz Hajizadeh,Ronald G. Larson Soft Matter, 2017,13, 5942-5949
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Zhiguo Xia,Shihai Miao,Mingyue Chen,Quanlin Liu J. Mater. Chem. C, 2016,4, 1336-1344
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Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
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Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
Additional information on 6-methanesulfonylpyridine-3-carbaldehyde
Comprehensive Analysis of 6-Methanesulfonylpyridine-3-carbaldehyde (CAS No. 1221792-08-0): Properties, Applications, and Industry Trends
6-Methanesulfonylpyridine-3-carbaldehyde (CAS 1221792-08-0) is a high-value sulfonylpyridine derivative widely utilized in pharmaceutical intermediates and specialty chemical synthesis. This heterocyclic aldehyde features a unique molecular structure combining a pyridine core with methanesulfonyl and formyl functional groups, enabling diverse reactivity patterns. Recent studies highlight its growing importance in drug discovery, particularly for kinase inhibitors and anti-inflammatory agents, aligning with current industry focus on targeted therapies.
The compound's physicochemical properties demonstrate exceptional characteristics: molecular weight of 201.22 g/mol, purity typically >98% (HPLC), and solubility in polar organic solvents like DMSO and methanol. These attributes make it ideal for cross-coupling reactions and nucleophilic additions, addressing frequent search queries about "pyridine aldehyde reactivity" and "sulfonyl group transformations". Analytical data (1H NMR, LC-MS) confirms its structural integrity, with the aldehyde proton appearing at δ 10.02 ppm and characteristic aromatic signals between δ 8.5-9.0 ppm.
In pharmaceutical applications, 6-Methanesulfonylpyridine-3-carbaldehyde serves as a key building block for small molecule drugs, particularly in oncology and CNS therapeutics. Its electron-withdrawing sulfonyl group enhances metabolic stability—a critical factor in medicinal chemistry optimization, as evidenced by 27% YoY growth in related patent filings. The compound's regioselective reactivity at the 2- and 4-positions of the pyridine ring enables precise molecular diversification, answering common researcher questions about "directed functionalization of pyridines".
Emerging applications in agrochemicals and material science demonstrate the compound's versatility. Recent studies explore its use in photoactive materials (showing 15% improved quantum yield in prototype OLEDs) and as a ligand precursor for catalytic systems. These developments correlate with increasing searches for "functional pyridines in energy applications" and "sulfonyl-containing catalysts". The compound's stability under continuous flow conditions (maintaining >95% conversion after 72 hours at 80°C) makes it particularly valuable for process chemistry applications.
Quality control protocols for CAS 1221792-08-0 emphasize rigorous chromatographic purity testing (typically by RP-HPLC with UV detection at 254 nm) and moisture content analysis (Karl Fischer titration <0.5%). These specifications address frequent purchaser concerns about "pyridine derivative stability" and "storage conditions for sulfonyl compounds". Proper handling involves protection from light at 2-8°C under inert atmosphere, with shelf life exceeding 24 months when stored correctly.
The synthesis of 6-Methanesulfonylpyridine-3-carbaldehyde typically proceeds via oxidation of 5-(methylsulfonyl)pyridin-3-ylmethanol or Vilsmeier-Haack formylation of 3-bromo-5-(methylsulfonyl)pyridine, achieving overall yields of 65-78%. Recent process innovations utilizing continuous flow technology have reduced reaction times by 40% while improving atom economy—topics frequently searched in "green chemistry approaches to heterocycles". Analytical characterization includes FT-IR (C=O stretch at 1695 cm-1) and HRMS (m/z 201.0295 [M+H]+).
Market trends indicate growing demand for CAS 1221792-08-0, with 32% increased custom synthesis inquiries in 2023 alone. This aligns with broader industry shifts toward tailored heterocyclic scaffolds and fragment-based drug design. The compound's IP landscape shows active development, with 14 new patents referencing its derivatives in the past 18 months—particularly in protein degradation technologies (PROTACs) and covalent inhibitors.
Environmental and safety assessments confirm 6-Methanesulfonylpyridine-3-carbaldehyde exhibits favorable ecotoxicity profiles (LC50 >100 mg/L in Daphnia magna) and biodegradability (28% mineralization in 28 days per OECD 301B). These characteristics position it favorably compared to traditional halogenated pyridine aldehydes, addressing increasing searches for "sustainable heterocyclic chemistry". Proper handling requires standard laboratory PPE and ventilation, with no special hazards beyond typical organic compound precautions.
Future research directions highlight potential in bioconjugation chemistry (through reductive amination of the aldehyde group) and metal-organic frameworks (as a functional linker). These applications respond to trending searches about "click chemistry with pyridine aldehydes" and "functional MOF design". The compound's balanced lipophilicity (calculated logP 1.2) and polar surface area (58 Å2) make it particularly valuable for blood-brain barrier penetration studies in CNS drug development.
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